4-(1H-1,2,3,4-tetrazol-1-yl)benzene-1-sulfonamide
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Overview
Description
Scientific Research Applications
Antibacterial and Antimicrobial Research
Sulfonamide compounds are significant in the therapy of bacterial infections and diseases caused by microorganisms. They were among the first synthetic bacteriostatic antibiotics used, predating the introduction of penicillin in 1941. Their role in antibacterial research continues, with applications in studying various bacterial resistance mechanisms and the development of new antimicrobial agents (Gulcin & Taslimi, 2018).
Environmental Science and Pollution Research
Research into the environmental impact and fate of sulfonamides, including their presence in ecosystems due to agricultural use and pharmaceutical waste, is significant. Studies focus on their accumulation in plant tissues and the resulting effects on plant physiology and microbial communities. This research is vital for understanding the ecological risks associated with sulfonamide pollution and for developing strategies to mitigate these risks (Mathews & Reinhold, 2013).
Drug Discovery and Development
The exploration of sulfonamide compounds in drug discovery encompasses a wide array of therapeutic areas beyond their antibacterial properties. This includes their use as antiviral agents, in cancer therapy, and in treating Alzheimer's disease. The adaptability of the sulfonamide group allows for the development of drugs with targeted actions against various diseases, making them a valuable tool in medicinal chemistry research (Gulcin & Taslimi, 2018).
Environmental Remediation
The environmental persistence and potential toxicity of sulfonamides necessitate research into their removal from water and soil. Advanced oxidation processes, adsorption techniques, and bioremediation strategies are among the methods studied for the effective degradation or removal of sulfonamide compounds from the environment. This research is crucial for protecting water resources and ensuring the sustainability of agricultural practices (Arvaniti & Stasinakis, 2015).
Mechanism of Action
Mode of Action
Without specific information on the compound’s primary targets, it’s challenging to detail its mode of action. Based on its structural similarity to other tetrazole compounds, it may bind to its target(s) and modulate their activity .
Biochemical Pathways
Given the lack of specific target information, it’s difficult to predict which pathways might be impacted .
Pharmacokinetics
Its bioavailability, half-life, and other pharmacokinetic parameters remain unknown .
Properties
IUPAC Name |
4-(tetrazol-1-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N5O2S/c8-15(13,14)7-3-1-6(2-4-7)12-5-9-10-11-12/h1-5H,(H2,8,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUCIGEAEJHYEGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C=NN=N2)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.